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Compound of Interest

Compound Name: 3-Bromopenta-1,4-diene

Cat. No.: B15421964

Technical Guide: Physical Properties of 3-
Bromopenta-1,4-diene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 3-
Bromopenta-1,4-diene, a valuable reagent in organic synthesis. The document outlines its
boiling point and density, accompanied by comprehensive experimental protocols for their
determination.

Physical Properties of 3-Bromopenta-1,4-diene

The known physical properties of 3-Bromopenta-1,4-diene are summarized in the table below.
These values are critical for its handling, purification, and use in synthetic applications.

Property Value
Boiling Point 128.3 °C at 760 mmHg
Density 1.344 g/cm3

Experimental Protocols for Property Determination
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Accurate determination of physical properties is fundamental to verifying the purity and identity
of a chemical compound. The following sections detail standard laboratory procedures for
measuring the boiling point and density of liquid samples such as 3-Bromopenta-1,4-diene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[1] For an accurate determination, the simple distillation method is widely employed.

[21[3]
Methodology: Simple Distillation

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a condenser, a thermometer, and a receiving flask. The thermometer bulb should be
positioned just below the side arm of the distillation head to ensure an accurate reading of
the vapor temperature.[4]

o Sample Preparation: Place a small volume of 3-Bromopenta-1,4-diene into the round-
bottom flask, along with a few boiling chips to ensure smooth boiling.

o Heating: Gently heat the flask. As the liquid boils, the vapor will rise and surround the
thermometer bulb.

» Data Recording: Record the temperature at which the vapor temperature remains constant
while the liquid is distilling. This constant temperature is the boiling point of the liquid.[1][4] It
is also crucial to record the atmospheric pressure at the time of the experiment, as boiling
point is pressure-dependent.

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[5] The pycnometer method is a precise technique for determining the density of
liquids.

Methodology: Pycnometer Method

o Pycnometer Preparation: Thoroughly clean and dry a pycnometer (a small glass flask with a
ground-glass stopper containing a capillary tube).
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» Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

e Mass of Pycnometer with Sample: Fill the pycnometer with 3-Bromopenta-1,4-diene,
ensuring no air bubbles are present. Insert the stopper and allow any excess liquid to exit
through the capillary. Carefully wipe the outside of the pycnometer and weigh it.

e Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with distilled water
and weigh it, following the same procedure as with the sample.

» Calculation: The density of the sample is calculated using the following formula:

Density of Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] /
[(Mass of Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water at the
experimental temperature.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the characterization of a liquid organic
compound through the determination of its boiling point and density.
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Caption: Workflow for the determination of boiling point and density of 3-Bromopenta-1,4-

diene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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